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Compound of Interest

Compound Name: 3-Methyl-1-butyne

Cat. No.: B031179 Get Quote

An In-depth Technical Guide to 3-Methyl-1-butyne (Isopropylacetylene)

This guide provides a comprehensive overview of 3-methyl-1-butyne, commonly known as

isopropylacetylene. It is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical identity, properties, and relevant

experimental protocols.

Chemical Identity
IUPAC Name: 3-methyl-1-butyne[1][2]

Synonyms: Isopropylacetylene, Isopentyne, Isopropyl acetylene, 1-Isopentyne, 2-Methyl-3-

butyne, 3,3-Dimethyl-1-propyne, Isopropylethyne[1][3][4]

Physicochemical Properties
The following table summarizes the key quantitative data for 3-methyl-1-butyne.
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Property Value Reference

Molecular Formula C₅H₈ [1][3]

Molecular Weight 68.12 g/mol [1]

Density 0.666 g/mL at 25 °C [5]

Refractive Index n20/D 1.374

Flash Point -30 °C (-22 °F)

Storage Temperature 2-8°C

Solubility
Miscible with alcohol,

immiscible with water.
[3][5]

Experimental Protocols
Pauson-Khand Reaction for the Synthesis of Maleimide-
Fused Cyclopentenones
3-Methyl-1-butyne serves as a terminal alkyne in the Pauson-Khand reaction to prepare

maleimide-fused cyclopentenones. This reaction is mediated by dicobalt octacarbonyl

(Co₂(CO)₈).

Methodology:

Reactant Preparation: In a suitable reaction vessel under an inert atmosphere, dissolve N-

substituted maleimide and 3-methyl-1-butyne in an appropriate solvent (e.g.,

dichloromethane or toluene).

Addition of Catalyst: Add dicobalt octacarbonyl (Co₂(CO)₈) to the solution. The reaction

mixture is typically stirred at room temperature to allow for the formation of the alkyne-cobalt

complex.

Reaction Conditions: The reaction is then heated to promote the cycloaddition. The specific

temperature and reaction time will depend on the substrates and solvent used.
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Work-up and Purification: Upon completion, the reaction is cooled, and the cobalt catalyst is

removed, often by oxidation or filtration. The resulting product, a maleimide-fused

cyclopentenone, is then purified using standard techniques such as column chromatography.

Reaction Workflow Diagram
The following diagram illustrates the generalized workflow for the Pauson-Khand reaction

involving 3-methyl-1-butyne.
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Caption: Pauson-Khand Reaction Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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